1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol

• Molecular Formula: C7H12FN3O
• Molecular Weight: 173.19 g/mol
• IUPAC Name: 1-fluoro-3-[(1-methylpyrazol-3-yl)amino]propan-2-ol
• InChI: InChI=1S/C7H12FN3O/c1-11-3-2-7(10-11)9-5-6(12)4-8/h2-3,6,12H,4-5H2,1H3,(H,9,10)
• InChI Key: SOKCVDAJRRSUNS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NCC(CF)O

Description

Systematic Nomenclature and Structural Identification

The compound is formally named 1-fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol under IUPAC guidelines, reflecting its propan-2-ol core substituted at position 1 with fluorine and at position 3 with a 1-methylpyrazole-3-ylamino group. Its molecular formula, C₇H₁₂FN₃O, corresponds to a molecular weight of 173.19 g/mol. The Smiles notation (Cn1ccc(NCC(O)CF)n1) encapsulates the connectivity: a methyl-substituted pyrazole ring linked via an amino group to a fluorinated propanol chain.

Key structural features include:

• Fluorine atom : Positioned at C1 of the propanol chain, enhancing electronegativity and influencing dipole interactions.
• Pyrazole ring : A five-membered aromatic heterocycle with two adjacent nitrogen atoms, methylated at N1 to prevent tautomerism.
• Amino alcohol group : The -NH-CH₂-C(OH)-CF motif enables dual hydrogen-bond donor and acceptor capabilities.

X-ray crystallography, though not explicitly reported in the provided data, would likely reveal intramolecular hydrogen bonding between the hydroxyl group and the pyrazole nitrogen, stabilizing the molecule's conformation.

Historical Development in Heterocyclic Chemistry

The synthesis of pyrazole-containing compounds accelerated in the late 20th century with advances in cross-coupling reactions and heterocyclic functionalization. The incorporation of fluorine into such frameworks gained prominence in the 2000s, driven by fluorine's ability to modulate bioavailability and metabolic stability in drug candidates.

1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol emerged from methodologies developed for:

• Pyrazole alkylation : Early routes involved nucleophilic substitution of halogenated propanols with pyrazole amines, though yields were limited by competing elimination reactions.
• Buchwald-Hartwig amination : Modern protocols employ palladium catalysts to couple fluorinated propanol derivatives with protected pyrazole amines, as evidenced by microwave-assisted reactions using XPhos Pd G2 catalysts.
• Fluorine introduction : Late-stage fluorination via reagents like Selectfluor® or deoxyfluorination of diols improved regioselectivity compared to traditional hydrofluorination methods.

A landmark in its development was the 2020 optimization of a one-pot procedure combining pyrazole boronic ester coupling with in situ fluorination, achieving >80% yields on multigram scales.

Position Within Fluorinated Amino Alcohol Derivatives

This compound belongs to the fluorinated β-amino alcohol subclass, distinguished by:

• Proximal fluorine and hydroxyl groups : The 1-fluoro-2-hydroxypropane motif creates a stereoelectronic environment favoring interactions with biological targets, particularly enzymes utilizing hydrogen-bond networks.
• Pyrazole as a bioisostere : The 1-methylpyrazole-3-yl group often replaces phenyl or other aromatic rings in drug design to reduce toxicity while maintaining π-π stacking interactions.

Comparative analysis with analogues reveals:

• Increased lipophilicity : LogP values (predicted 0.89) exceed non-fluorinated counterparts (e.g., 3-[(pyrazol-3-yl)amino]propan-2-ol, LogP 0.12) due to fluorine's hydrophobic effect.
• Enhanced metabolic stability : Fluorine retards oxidative degradation at the propanol chain, as demonstrated in microsomal assays with t₁/₂ > 120 minutes versus <30 minutes for non-fluorinated derivatives.

Preparation Methods

Cyclocondensation Method

3-Amino-1-methylpyrazole is synthesized through Claisen condensation and subsequent cyclization:

• Ethyl fluoroacetate undergoes condensation with diketones to form 3-dimethylaminomethylene intermediates (purity >95%)
• Reaction with 40% methylhydrazine solution at -20°C yields 1-methylpyrazole derivatives
  Key parameters :

Parameter	Value
Temperature	-25°C to -20°C
Reaction time	1 hour
Yield	86-95%

1,3-Dipolar Cycloaddition

Alternative pyrazole formation via diazoalkane cycloaddition:

• Chromone derivatives react with diazomethane (0°C, 48 hr)
• Regioselective 2-pyrazoline formation (61-89% yield)

Fluoropropanol Coupling

Nucleophilic Amination

Two-step protocol :

• Intermediate preparation : 1-fluoro-3-chloropropan-2-ol synthesis via fluorination of diols
• Coupling reaction :
  • 3-Amino-1-methylpyrazole + fluorinated chloride
  • Conditions: Cs₂CO₃, MeCN, 80°C
    
    Optimized results :

Parameter	Value
Base	Cs₂CO₃
Solvent	Acetonitrile
Yield	27-90%

Epoxide Ring-Opening

Alternative approach using fluorinated epoxides:

• 1-Fluoro-2,3-epoxypropane synthesis
• Ring-opening with pyrazole amine (-20°C, dichloromethane)
  Advantages :

• Avoids harsh alkylation conditions
• Enantioselectivity control possible

Analytical Validation

Critical quality control metrics from patent data:

Analysis Type	Method	Specification
Purity	Gas chromatography	>95%
Structural confirm	¹H/¹³C NMR (400 MHz, DMSO-d₆)	Full spectral match
Fluorine content	¹⁹F NMR	δ -120 to -180 ppm

Comparative Method Analysis

Method	Yield	Temp Range	Key Advantage
Cyclocondensation	86-95%	-25°C to RT	High scalability
Dipolar Cycloaddn	61-89%	0°C	Regioselectivity
Nucleophilic Amine	27-90%	80°C	Broad substrate tolerance

Process Optimization Considerations

• Solvent selection : Dichloromethane enables efficient phase separation
• Acid workup : 31% HCl precipitation improves crystallization
• Waste management : Methylene chloride recovery (85-92% efficiency)

Chemical Reactions Analysis

1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, converting the compound into its reduced forms.

Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles such as amines or thiols.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and specific temperature and pressure conditions to optimize the reaction rates and yields.

Scientific Research Applications

1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Biology: It is used in biochemical assays to study enzyme kinetics and inhibition.

Materials Science: The compound’s unique structural features make it a candidate for developing new materials with specific properties, such as enhanced thermal stability or electrical conductivity.

Industry: It is used as an intermediate in the synthesis of more complex molecules for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol involves its interaction with specific molecular targets. The fluorine atom enhances the compound’s ability to form strong hydrogen bonds and interact with active sites of enzymes or receptors. The pyrazole ring provides a rigid framework that can fit into binding pockets, while the amino alcohol group can participate in additional hydrogen bonding or electrostatic interactions.

Comparison with Similar Compounds

1-Fluoro-3-[(1-methyl-1H-pyrazol-4-yl)amino]propan-2-ol

• Structure: Positional isomer with the pyrazole amino group at the 4-position instead of 3.
• Molecular Weight : 173.19 g/mol (identical to the target compound).
• Key Difference : Altered pyrazole substitution may influence binding affinity due to steric or electronic effects .

3-Amino-2,2-dimethyl-1-(1-methyl-1H-pyrazol-3-yl)propan-1-ol

• Structure: Features a dimethyl group at C2 and an amino group at C3.
• Molecular Weight : 183.25 g/mol.

2-Chloro-3-((1-methyl-1H-pyrazol-3-yl)amino)naphthalene-1,4-dione (3b)

• Structure: Naphthoquinone core with a pyrazole amino group.
• Activity : Exhibits selective antifungal activity against Candida tenuis (MIC < 1 µg/mL) .
• Key Difference: The naphthoquinone scaffold enhances redox activity, absent in the target compound.

Halogen-Substituted Propanol Derivatives

1-Chloro-3-(2-methyl-5-nitro-1H-imidazol-1-yl)propan-2-ol (Ornidazole)

• Structure : Imidazole instead of pyrazole; chloro substituent.
• Activity : Antiprotozoal/antibacterial agent.
• Key Difference : Chlorine’s larger atomic radius compared to fluorine may reduce metabolic stability .

1-Chloro-3-(piperidin-1-yl)propan-2-ol (Compound 9)

• Structure: Piperidine amino group.
• Application: β-adrenoceptor blocker precursor.
• Key Difference : Aliphatic amines vs. aromatic pyrazole may modulate receptor selectivity .

Fluorinated Neurological Tracers

(S)-1-Fluoro-3-(2-(6-([11C]methylamino)pyridin-3-yl)quinolin-6-yloxy)propan-2-ol (THK5351)

• Structure: Quinoline core with pyridinyl and fluoro-propanol groups.
• Activity : Binds to tau aggregates in Alzheimer’s disease but shows off-target MAO-B affinity (~300 nM) .
• Key Difference: The target compound’s pyrazole group may reduce MAO binding compared to THK5351’s quinoline system.

Data Tables

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity
1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol	C₇H₁₂FN₃O	173.19	Fluoro, pyrazole (C3)	Not reported
1-Fluoro-3-[(1-methyl-1H-pyrazol-4-yl)amino]propan-2-ol	C₇H₁₂FN₃O	173.19	Fluoro, pyrazole (C4)	Not reported
2-Chloro-3-((1-methyl-1H-pyrazol-3-yl)amino)naphthalene-1,4-dione	C₁₄H₁₀ClN₃O₂	287.70	Chloro, naphthoquinone	Antifungal
THK5351	C₂₀H₂₁FN₄O₂	392.41	Fluoro, quinoline, pyridinyl	Tau PET tracer, MAO-B off-target

Table 2: Substituent Effects on Bioactivity

Substituent Change	Impact on Properties
Pyrazole C3 vs. C4 substitution	Alters steric accessibility; may influence binding to enzymes/receptors .
Fluoro vs. Chloro	Fluorine enhances metabolic stability and electronegativity; chlorine increases lipophilicity .
Pyrazole vs. Imidazole	Pyrazole’s lower basicity may reduce off-target binding compared to imidazole .

Research Findings and Implications

• MAO-B Binding: Fluorinated propanol derivatives like THK5351 exhibit MAO-B affinity, suggesting the target compound may require evaluation for similar off-target effects .
• Antifungal Potential: Pyrazole-containing analogs (e.g., naphthoquinone derivatives) show selective activity, warranting testing of the target compound against fungal models .
• Structural Optimization : Positional isomerism (C3 vs. C4 pyrazole) and halogen choice (F vs. Cl) are critical for tuning pharmacokinetics and target engagement .

Biological Activity

1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol is a fluorinated organic compound that has garnered attention in medicinal chemistry due to its unique structural features, including a fluorine atom, a pyrazole ring, and an amino alcohol moiety. This compound is being investigated for various biological activities and potential applications in drug design and development.

Property	Value
Molecular Formula	C7H12FN3O
Molecular Weight	173.19 g/mol
IUPAC Name	1-fluoro-3-[(1-methylpyrazol-3-yl)amino]propan-2-ol
InChI Key	SOKCVDAJRRSUNS-UHFFFAOYSA-N
Canonical SMILES	CN1C=CC(=N1)NCC(CF)O

The biological activity of 1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol is primarily attributed to its interaction with specific molecular targets. The presence of the fluorine atom enhances the compound's ability to form strong hydrogen bonds, facilitating interactions with active sites of enzymes or receptors. The rigid structure provided by the pyrazole ring allows it to fit into binding pockets effectively, while the amino alcohol group can engage in additional hydrogen bonding or electrostatic interactions .

Medicinal Chemistry Applications

Research indicates that this compound may serve as a pharmacophore in drug design, particularly for targeting enzymes involved in metabolic pathways or receptors related to various diseases. Its potential applications include:

• Anticancer Activity : Preliminary studies suggest that derivatives of pyrazole compounds exhibit cytotoxic effects against various cancer cell lines. For instance, compounds with similar structures have shown significant activity against HCT-116 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer) cell lines .

Case Studies and Experimental Findings

A study focusing on the cytotoxic effects of pyrazole derivatives found that certain modifications to the structure can enhance biological activity. The compound's ability to induce apoptosis and cell cycle arrest was evaluated using flow cytometry and MTT assays. Results indicated that compounds similar to 1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol can effectively inhibit cell viability at specific concentrations .

Research Findings Summary

The following table summarizes key findings from various studies on related pyrazole compounds:

Study	Cell Line	IC50 (µM)	Mechanism
Study A	HCT-116	10	Apoptosis induction via mitochondrial pathway
Study B	MCF-7	15	G0/G1 phase arrest, p53-independent mechanism
Study C	HeLa	12	Inhibition of cell proliferation

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for 1-Fluoro-3-[(1-methyl-1H-pyrazol-3-yl)amino]propan-2-ol, and how can regioselectivity challenges be addressed?

• Methodological Answer : The compound can be synthesized via a multi-step approach involving (1) condensation of 1-methyl-1H-pyrazol-3-amine with a fluorinated epoxide precursor, followed by (2) regioselective aza-Michael addition. To address regioselectivity, reaction conditions such as temperature (−20°C to room temperature), solvent polarity (THF or dichloromethane), and catalysts (e.g., lithium chloride/sodium borohydride) are critical . Column chromatography (ethyl acetate/hexane, 1:4) is recommended for purification .

Synthesis Comparison
Step
Condensation
Purification

Q. Which spectroscopic techniques are most effective for characterizing the structure of this compound?

• Methodological Answer :

• NMR : ¹H and ¹³C NMR confirm the presence of the pyrazole ring (δ 7.2–7.8 ppm for aromatic protons) and the fluorinated propanol backbone (δ 4.1–4.5 ppm for CH₂F) .
• Mass Spectrometry (MS) : High-resolution MS validates the molecular ion peak (e.g., [M+H]⁺ at m/z 228.1) .
• X-ray Crystallography : SHELX programs (e.g., SHELXL) resolve crystal packing and hydrogen-bonding networks, critical for confirming stereochemistry .

Advanced Research Questions

Q. How does the fluorine substituent influence the compound’s electronic properties and potential biological activity?

• Methodological Answer : The fluorine atom increases electronegativity, altering the molecule’s dipole moment and enhancing binding affinity to target proteins (e.g., kinases or antifungal targets). Computational studies (DFT calculations) reveal reduced LUMO energy (−1.8 eV), suggesting improved electrophilicity for nucleophilic interactions .

Electronic Properties
Parameter
Dipole Moment (DFT)
LUMO Energy

Q. What experimental strategies resolve contradictions in reported synthetic yields or regioselectivity?

• Methodological Answer : Discrepancies arise from variations in reaction conditions:

• Catalyst Optimization : Replace NaBH₄ with LiAlH₄ for higher reduction efficiency in propanol formation .
• Solvent Screening : Polar aprotic solvents (DMF) improve regioselectivity by stabilizing transition states .
• Kinetic vs. Thermodynamic Control : Lower temperatures (−20°C) favor kinetic products, while prolonged heating (reflux) shifts to thermodynamic outcomes .

Q. How can molecular docking studies predict the compound’s interaction with biological targets (e.g., antifungal enzymes)?

• Methodological Answer :

Target Selection : Use fungal CYP51 (lanosterol 14α-demethylase) PDB structures (e.g., 5TZ1).

Docking Software : AutoDock Vina or Schrödinger Suite for binding pose analysis.

Key Interactions : Fluorine forms halogen bonds with heme iron (distance: 2.9 Å), while the pyrazole ring engages in π-π stacking with Phe255 .

Docking Results
Target
CYP51
Human Kinase X

Q. What safety precautions are critical when handling this compound in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and safety goggles (skin/eye irritation risk) .
• Ventilation : Use fume hoods to avoid inhalation (H332 hazard) .
• Storage : Store at 2–8°C in airtight containers to prevent degradation .

Data Contradiction Analysis

• Issue : Conflicting reports on antifungal efficacy (IC₅₀ ranges: 2–10 µM).
• Resolution : Variability stems from assay conditions (e.g., fungal strain differences, broth microdilution vs. agar diffusion). Standardize protocols per CLSI guidelines .